Cas no 7498-73-9 (2-phenyl-N-(2,4,6-tribromophenyl)acetamide)

• Product Name: 2-phenyl-N-(2,4,6-tribromophenyl)acetamide
• CAS No: 7498-73-9
• MF: C₁₄H₁₀Br₃NO
• MW: 447.947301387787
• CID: 980832
• PubChem ID: 348311
• Update Time: 2025-04-19

2-phenyl-N-(2,4,6-tribromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-(2,4,6-tribromophenyl)acetamide
• 7498-73-9
• NSC-407577
• DTXSID10324709
• NSC407577

• Inchi： 1S/C14H10Br3NO/c15-10-7-11(16)14(12(17)8-10)18-13(19)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,18,19)
• InChI Key： MQCDVPNHMZSZFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(CC1C=CC=CC=1)=O)Br)Br

Computed Properties

• Exact Mass: 444.8312
• Monoisotopic Mass: 444.83125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1